Cas no 2137839-65-5 (4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine)

• Product Name: 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine
• CAS No: 2137839-65-5
• MF: C₁₀H₁₇BrN₂S
• MW: 277.224380254745
• CID: 5608691
• PubChem ID: 165795872
• Update Time: 2025-06-07

4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-840808
• [4-amino-3-(4-bromothiophen-2-yl)butyl](ethyl)amine
• 2137839-65-5
• 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine

• Inchi： 1S/C10H17BrN2S/c1-2-13-4-3-8(6-12)10-5-9(11)7-14-10/h5,7-8,13H,2-4,6,12H2,1H3
• InChI Key： GJENTQRLILVRCZ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CN)CCNCC

Computed Properties

• Exact Mass: 276.02958g/mol
• Monoisotopic Mass: 276.02958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine

Introduction to 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine (CAS No. 2137839-65-5)

4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine, with the CAS number 2137839-65-5, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a brominated thiophene moiety and an amino-functionalized butyl chain. The combination of these functional groups endows the molecule with a range of potential applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine is defined by its molecular formula, C₁₁H₁₆BrNS. The presence of the bromine atom on the thiophene ring and the amino group on the butyl chain provides opportunities for further chemical modifications and derivatizations, making it a valuable starting material for synthetic chemists. The thiophene ring, known for its aromatic properties and stability, contributes to the overall chemical stability and reactivity of the molecule.

In recent years, there has been a growing interest in compounds containing thiophene moieties due to their diverse biological activities. For instance, thiophenes have been explored for their potential as anticancer agents, anti-inflammatory drugs, and inhibitors of various enzymes. The bromine substituent on the thiophene ring in 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine can be used as a handle for further functionalization, such as cross-coupling reactions to introduce other substituents or form more complex molecules.

The amino group in 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine is another key feature that contributes to its versatility. Amino groups are common in many biologically active molecules and can participate in hydrogen bonding, which is crucial for interactions with biological targets such as proteins and nucleic acids. This property makes 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine an attractive candidate for drug design and development.

In the context of medicinal chemistry, 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine has been studied for its potential as a lead compound in the development of new drugs. Recent research has focused on its ability to modulate specific biological pathways and interact with target proteins. For example, studies have shown that compounds derived from this scaffold can exhibit potent inhibitory activity against certain kinases, which are important enzymes involved in cell signaling and regulation.

The synthetic accessibility of 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine is another factor that contributes to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound in high yields and purity, making it readily available for further investigation and optimization. These synthetic methods often involve multi-step processes that include coupling reactions, functional group transformations, and purification techniques.

Beyond its potential as a drug candidate, 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine has also found applications in materials science. The unique electronic properties of thiophenes make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the amino group can be used to tune the electronic properties of these materials, enhancing their performance in various devices.

In conclusion, 4-amino-3-(4-bromothiophen-2-yl)butyl(ethyl)amine (CAS No. 2137839-65-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique molecular structure provides a platform for further chemical modifications and derivatizations, making it a valuable starting material for researchers in various fields. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in the development of innovative solutions to pressing scientific challenges.